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Compound of Interest

Compound Name: n-Butyltrichlorotin

Cat. No.: B050099 Get Quote

Technical Support Center: n-Butyltrichlorotin
Welcome to the technical support center for n-Butyltrichlorotin (n-BT). This resource is

designed to assist researchers, scientists, and drug development professionals in successfully

handling and utilizing this moisture-sensitive compound. Below you will find troubleshooting

guides and frequently asked questions to address common issues encountered during

experimentation.

Frequently Asked Questions (FAQs)
Q1: What is n-Butyltrichlorotin and why is it so sensitive to moisture?

A1: n-Butyltrichlorotin (also known as Butyltrichlorostannane or MBTC) is an organotin

compound with the chemical formula C4H9Cl3Sn.[1][2] Its high sensitivity to moisture stems

from the presence of a tin-chlorine bond that is susceptible to hydrolysis. When exposed to

water, even atmospheric moisture, n-Butyltrichlorotin readily reacts to form hydrogen chloride

(HCl) gas and various butyltin hydroxide species.[3] This reaction can alter the purity of the

compound and affect experimental outcomes.

Q2: How should I properly store n-Butyltrichlorotin?

A2: To maintain its quality, n-Butyltrichlorotin should be stored in a tightly closed original

container in a cool, dry, and well-ventilated area, away from heat sources and direct sunlight.[1]
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[4] It is crucial to keep the container under a dry, inert atmosphere, such as nitrogen, to prevent

exposure to moisture.[5][6]

Q3: What are the immediate signs that my n-Butyltrichlorotin has been compromised by

moisture?

A3: The primary signs of moisture contamination include:

Fuming in the air: The compound will fume upon contact with moist air due to the formation

of hydrogen chloride gas.[3]

Cloudy or hazy appearance: The pure compound is a clear, colorless to yellowish liquid.[7]

Hydrolysis products can cause the liquid to appear cloudy.

Pressure buildup in the container: The generation of HCl gas can lead to a pressure increase

in a sealed container.

Q4: What materials are incompatible with n-Butyltrichlorotin?

A4: n-Butyltrichlorotin is incompatible with strong oxidizing agents, strong acids, strong

bases, and alcohols.[1][4][5][6] Contact with these substances should be strictly avoided.
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Problem Possible Cause Solution

My n-Butyltrichlorotin appears

cloudy.

Exposure to atmospheric

moisture during storage or

handling.

The compound has likely

undergone partial hydrolysis.

Depending on the tolerance of

your experiment for impurities,

the material may no longer be

suitable. For future use,

ensure storage and handling

are performed under strictly

anhydrous conditions.

I observe fumes when I open

the container.

Reaction with ambient

moisture.

This is an expected

characteristic of the

compound.[3] Always handle

n-Butyltrichlorotin in a chemical

fume hood with adequate

ventilation and personal

protective equipment.

My reaction is not proceeding

as expected or is giving low

yields.

The reagent may have

degraded due to moisture

exposure, or residual moisture

in your reaction setup is

interfering.

Use a fresh, unopened

container of n-Butyltrichlorotin

or verify the purity of your

existing stock. Ensure all

glassware is oven-dried and

cooled under an inert

atmosphere, and all solvents

are anhydrous.

The pressure in the storage

bottle seems high.

Hydrolysis has occurred,

generating hydrogen chloride

gas.

Handle the container with

extreme caution in a fume

hood. Cool the container

before slowly and carefully

venting the cap to release the

excess pressure.
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Protocol 1: Handling and Dispensing of n-
Butyltrichlorotin
This protocol outlines the procedure for safely handling and dispensing moisture-sensitive n-
Butyltrichlorotin.

Materials:

n-Butyltrichlorotin in its original container

Dry, nitrogen-flushed glovebox or a Schlenk line setup

Oven-dried glassware (e.g., syringe, receiving flask)

Anhydrous solvents (if making a solution)

Appropriate Personal Protective Equipment (PPE): chemical-resistant gloves, safety

goggles, face shield, lab coat.

Procedure:

Preparation: Ensure all glassware is thoroughly dried in an oven at >120°C for at least 4

hours and then cooled in a desiccator or under a stream of dry nitrogen.

Inert Atmosphere: Perform all manipulations under a dry, inert atmosphere (nitrogen or

argon). This can be inside a glovebox or using a Schlenk line.

Temperature Equilibration: Allow the n-Butyltrichlorotin container to equilibrate to the

ambient temperature of the glovebox or lab before opening to prevent moisture

condensation.

Dispensing:

Carefully open the container under the inert atmosphere.

Using a dry syringe, slowly draw the desired volume of the liquid.

Dispense the liquid into the reaction vessel, which has also been purged with an inert gas.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b050099?utm_src=pdf-body
https://www.benchchem.com/product/b050099?utm_src=pdf-body
https://www.benchchem.com/product/b050099?utm_src=pdf-body
https://www.benchchem.com/product/b050099?utm_src=pdf-body
https://www.benchchem.com/product/b050099?utm_src=pdf-body
https://www.benchchem.com/product/b050099?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Resealing: Tightly reseal the n-Butyltrichlorotin container, preferably with paraffin film

around the cap for extra protection, and store it under a nitrogen atmosphere.[6]

Cleanup: Clean any spills immediately with an inert absorbent material.[8] Dispose of waste

according to institutional and local regulations.

Data Presentation
Table 1: Physical and Chemical Properties of n-Butyltrichlorotin

Property Value Reference

Molecular Formula C4H9Cl3Sn [1][5]

Molecular Weight 282.16 g/mol [6]

Appearance Colorless to yellowish liquid [7]

Melting Point -63 °C [1]

Boiling Point 196 °C [9]

Density 1.690 g/cm³ at 20 °C [6][10]

Flash Point 81 °C [10]

Solubility
Soluble in organic solvents;

reacts with water.
[3]

Visualizations
Diagram 1: Hydrolysis Pathway of n-Butyltrichlorotin
The following diagram illustrates the initial steps of the hydrolysis of n-Butyltrichlorotin upon

exposure to water, leading to the formation of intermediates and hydrogen chloride.
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Simplified Hydrolysis of n-Butyltrichlorotin

Reactants
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+ H2O
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(H2O)

Hydrogen Chloride
(HCl)

- HCl
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[(C4H9SnCl2)2O]

+ Intermediate
- H2O

Click to download full resolution via product page

Caption: Simplified reaction pathway of n-Butyltrichlorotin hydrolysis.

Diagram 2: Experimental Workflow for Handling n-
Butyltrichlorotin
This workflow provides a logical sequence of steps for the safe and effective handling of

moisture-sensitive n-Butyltrichlorotin in a laboratory setting.
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Workflow for Handling n-Butyltrichlorotin
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Caption: Experimental workflow for handling n-Butyltrichlorotin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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